Cas no 185154-95-4 (2-Acetoxyacorenone)

• Product Name: 2-Acetoxyacorenone
• CAS No: 185154-95-4
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• CID: 4772287
• PubChem ID: 85288994
• Update Time: 2024-03-01

2-Acetoxyacorenone Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxyacorenone
• 2-acetaxyacorenone
• (1S,2R,4S,5S)-2-(Acetyloxy)-4,8-dimethyl-1-(1-methylethyl)spiro[4.5]dec-8-en-7-one
• CHEMBL1163507
• DTXSID901131285
• 185154-95-4
• 8-Acetoxy-4-acoren-3-one
• CHEBI:143056

• Inchi： 1S/C17H26O3/c1-10(2)16-15(20-13(5)18)8-12(4)17(16)7-6-11(3)14(19)9-17/h6,10,12,15-16H,7-9H2,1-5H3/t12-,15+,16+,17-/m0/s1
• InChI Key： LDEHIZSFHFOEKN-DXEWXGHRSA-N
• SMILES： [C@H]1(C(C)C)[C@]2(CC=C(C)C(=O)C2)[C@@H](C)C[C@H]1OC(C)=O

Computed Properties

• Exact Mass: 278.18819469g/mol
• Monoisotopic Mass: 278.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones